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Compound of Interest

Compound Name: (Rac)-Nebivolol-d2,15N

Cat. No.: B12376808 Get Quote

Introduction
Nebivolol is a third-generation beta-blocker used for the treatment of hypertension and heart

failure. It is a racemic mixture of d-nebivolol and l-nebivolol. Accurate and reliable quantification

of nebivolol in human plasma is crucial for pharmacokinetic studies, bioequivalence trials, and

therapeutic drug monitoring. This application note describes a sensitive and robust liquid

chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of

nebivolol in human plasma using a stable isotope-labeled internal standard, (Rac)-Nebivolol-

d4.

Principle
The method involves the extraction of nebivolol and the internal standard from human plasma

via protein precipitation or liquid-liquid extraction. The extracted samples are then analyzed by

reverse-phase high-performance liquid chromatography (HPLC) coupled with a tandem mass

spectrometer (MS/MS) operating in the multiple reaction monitoring (MRM) mode. The use of a

stable isotope-labeled internal standard ensures high accuracy and precision by compensating

for matrix effects and variations in sample processing.

Experimental Protocols
Materials and Reagents

Nebivolol hydrochloride reference standard
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(Rac)-Nebivolol-d4 (Internal Standard, IS)

HPLC-grade acetonitrile, methanol, and water

Formic acid and ammonium acetate (LC-MS grade)

Human plasma (K2-EDTA as anticoagulant)

Perchloric acid (for protein precipitation)

Diethyl ether and dichloromethane (for liquid-liquid extraction)

Instrumentation
High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (e.g., MDS Sciex API 4000) with a Turbo-Ion spray source[1]

Analytical column: Waters Symmetry C18 (4.6 x 150 mm, 5 µm) or equivalent[1]

Standard Solutions Preparation
Stock Solutions (1 mg/mL): Prepare stock solutions of nebivolol and (Rac)-Nebivolol-d4 by

dissolving the appropriate amount of each compound in methanol.

Working Solutions: Prepare serial dilutions of the nebivolol stock solution with a mixture of

acetonitrile and water (1:1, v/v) to create calibration curve standards and quality control (QC)

samples. The internal standard working solution is prepared by diluting the IS stock solution.

Sample Preparation
Two common extraction methods are presented below.

Method 1: Protein Precipitation[2][3]

Pipette 200 µL of human plasma into a microcentrifuge tube.

Add 25 µL of the internal standard working solution.
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Add 400 µL of acetonitrile or 10% perchloric acid to precipitate plasma proteins.[2][3]

Vortex the mixture for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 200 µL of the mobile phase.

Inject an aliquot into the LC-MS/MS system.

Method 2: Liquid-Liquid Extraction[1][4][5]

Pipette 500 µL of human plasma into a glass tube.

Add 50 µL of the internal standard working solution.

Add 3 mL of an extraction solvent mixture (e.g., diethyl ether:dichloromethane, 70:30, v/v).[5]

Vortex for 5 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Transfer the upper organic layer to a clean tube and evaporate to dryness.

Reconstitute the residue in 200 µL of the mobile phase.

Inject an aliquot into the LC-MS/MS system.

LC-MS/MS Conditions
Liquid Chromatography:
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Parameter Condition

Column Waters Symmetry C18, 4.6 x 150 mm, 5 µm[1]

Mobile Phase
Acetonitrile : 0.01% Formic acid in water (60:40,

v/v)[1]

Flow Rate 0.8 mL/min[1]

Injection Volume 10 µL

Column Temperature Ambient

Run Time 2.0 minutes[1]

Mass Spectrometry:

Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive[6]

Scan Type Multiple Reaction Monitoring (MRM)

Nebivolol Transition m/z 406.0 -> 151.0[1]

(Rac)-Nebivolol-d4 Transition m/z 410.2 -> 151.0[1][4]

Ion Source Temperature 500°C

Ion Spray Voltage 5500 V

Quantitative Data Summary
The following tables summarize the validation parameters from published methods for the

quantification of nebivolol in human plasma.

Table 1: Linearity and Sensitivity
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Linearity Range
(pg/mL)

LLOQ (pg/mL)
Correlation
Coefficient (r²)

Reference

50 - 5000 30 > 0.99 [1]

10 - 4000 10 > 0.99 [4]

20 - 6000 20 > 0.99 [6]

50 - 10,000 50 > 0.99 [5]

25 - 2500 25 > 0.99 [7]

Table 2: Precision and Accuracy

Concentrati
on Level

Within-
Batch
Precision
(%RSD)

Between-
Batch
Precision
(%RSD)

Within-
Batch
Accuracy
(%)

Between-
Batch
Accuracy
(%)

Reference

LLOQ, LQC,

MQC, HQC
0.33 - 8.67 0.33 - 8.67

87.00 -

100.40

87.00 -

100.40
[1]

LLOQ, LQC,

MQC, HQC
0.7 - 8.2 0.7 - 8.2 N/A N/A [4]

LLOQ, LQC,

MQC, HQC
< 15 < 15 85 - 115 85 - 115 [6]

LLOQ, LQC,

MQC, HQC
< 10 < 10 < 10 < 10 [5]

Table 3: Recovery and Stability
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Parameter Result Reference

Mean Recovery (Nebivolol) 67.67% [1]

Mean Recovery (IS) 68.74% [1]

Mean Recovery (Nebivolol) 87.71% [4]

Mean Recovery (IS) 84.97% [4]

Freeze-Thaw Stability Stable for at least 3 cycles [1][5][7]

Bench-Top Stability
Stable for at least 4 hours at

room temperature
[7]

Long-Term Stability Stable at -20°C [8]
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Caption: Experimental workflow for the quantification of nebivolol in human plasma.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23500355/
https://pubmed.ncbi.nlm.nih.gov/23500355/
https://www.researchgate.net/publication/384625994_DEVELOPMENT_AND_VALIDATION_OF_LC-MSMS_METHOD_FOR_THE_ESTIMATION_OF_NEBIVOLOL_IN_HUMAN_PLASMA
https://www.researchgate.net/publication/384625994_DEVELOPMENT_AND_VALIDATION_OF_LC-MSMS_METHOD_FOR_THE_ESTIMATION_OF_NEBIVOLOL_IN_HUMAN_PLASMA
https://pubmed.ncbi.nlm.nih.gov/23500355/
https://pubmed.ncbi.nlm.nih.gov/16006083/
https://pubmed.ncbi.nlm.nih.gov/24141040/
https://pubmed.ncbi.nlm.nih.gov/24141040/
https://pubmed.ncbi.nlm.nih.gov/31862675/
https://www.benchchem.com/product/b12376808?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Validation Parameters Matrix & Recovery Stability Assessment

SelectivityLinearity & Range

Lower Limit of
Quantification (LLOQ)

Accuracy

Precision

Matrix Effect Recovery Freeze-Thaw Stability Bench-Top StabilityLong-Term Stability Stock Solution Stability

Bioanalytical Method Validation

Click to download full resolution via product page

Caption: Logical relationship of bioanalytical method validation parameters.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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